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Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745

Essential Safety and Handling Guide for 2,6-
Diethylaniline-d15

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,6-Diethylaniline-d15 in a laboratory setting. The
information is targeted towards researchers, scientists, and professionals in drug development
to ensure safe and effective use of this compound.

Compound ldentification and Hazards:

While a specific Safety Data Sheet (SDS) for 2,6-Diethylaniline-d15 is not readily available,
the safety profile is expected to be very similar to its non-deuterated analog, 2,6-Diethylaniline.
2,6-Diethylaniline is classified as harmful if swallowed and may cause irritation to the skin,
eyes, and respiratory tract.[1] It is crucial to handle the deuterated compound with the same
level of caution. Aromatic amines, as a class, are known for their potential toxicity.[2][3]

Key Physical and Chemical Properties (of 2,6-Diethylaniline):
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Property Value

Molecular Formula C10H15N
Molecular Weight 149.23 g/mol
Boiling Point 243 °C

Melting Point 3-4°C

Flash Point 123 °C

Density 0.906 g/mL at 25 °C

Source:[4][5][6][7]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory to minimize exposure. The
following table outlines the recommended PPE for various laboratory operations involving 2,6-
Diethylaniline-d15.
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Operational and Disposal Plans

Handling and Storage:
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 Inert Atmosphere: To prevent degradation and isotopic exchange, handle and store 2,6-
Diethylaniline-d15 under an inert atmosphere, such as dry nitrogen or argon.[10][11]

e Moisture Protection: This compound is likely hygroscopic. Use thoroughly dried glassware
and handle in a dry environment to prevent hydrogen-deuterium (H-D) exchange, which can
compromise isotopic purity.[11]

o Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed, clearly
labeled container.[3][5] Protection from light is also recommended by storing in amber vials
or in the dark.[10]

o Ventilation: All handling procedures should be conducted in a properly functioning chemical
fume hood to minimize inhalation exposure.[1][12]

Spill Response:
o Evacuate and Alert: Immediately evacuate the spill area and inform colleagues.
o Don PPE: Before cleanup, put on the appropriate PPE, including respiratory protection.

» Containment: For liquid spills, absorb with an inert material such as vermiculite, sand, or a
commercial absorbent. For solid spills, gently cover to avoid raising dust.

o Collection: Carefully collect the contaminated material into a sealed, labeled waste container.

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.[8]

Disposal Plan:

o Waste Classification: 2,6-Diethylaniline-d15 waste should be treated as hazardous
chemical waste.

» Containerization: Collect all waste containing this compound in a dedicated, properly labeled,
and sealed container.
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» Disposal Method: Dispose of the waste through a licensed chemical waste disposal
company. Do not pour down the drain.[1][5][13] Consult with your institution's environmental
health and safety department for specific guidance.

Experimental Protocols

Donning and Doffing PPE:
Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.[8]

Donning Sequence:

Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

Respirator (if required): Perform a seal check to ensure a proper fit.

Eye Protection: Put on safety glasses, goggles, or a face shield.

Gloves: Put on the first pair of gloves. If double-gloving, put the second pair on over the first,
ensuring the cuffs of the lab coat are tucked in.

Doffing Sequence:

Gloves: Remove the outer pair of gloves (if used), followed by the inner pair, using a
technique that avoids touching the outside of the gloves with bare skin.

o Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior surface.
o Eye Protection: Remove eye protection from the back of the head.
o Respirator (if used): Remove the respirator from the back.

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Workflow for Handling 2,6-Diethylaniline-d15

Caption: Logical workflow for handling 2,6-Diethylaniline-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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